Cas no 63694-17-7 (Phosphonic acid, [hydroxy(4-methoxyphenyl)methyl]-)

• Product Name: Phosphonic acid, [hydroxy(4-methoxyphenyl)methyl]-
• CAS No: 63694-17-7
• MF: C₈H₁₁O₅P
• MW: 218.143703699112
• CID: 425957
• PubChem ID: 12730160
• Update Time: 2025-04-19

Phosphonic acid, [hydroxy(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [hydroxy(4-methoxyphenyl)methyl]-
• [hydroxy-(4-methoxyphenyl)methyl]phosphonic acid
• 63694-17-7
• [Hydroxy(4-methoxyphenyl)methyl]phosphonic acid
• CHEMBL69730
• SCHEMBL11087848
• DTXSID10508300

• Inchi： 1S/C8H11O5P/c1-13-7-4-2-6(3-5-7)8(9)14(10,11)12/h2-5,8-9H,1H3,(H2,10,11,12)
• InChI Key： QXKKQXRTAGJQKZ-UHFFFAOYSA-N
• SMILES： P(C(C1C=CC(=CC=1)OC)O)(=O)(O)O

Computed Properties

• Exact Mass: 218.03443
• Monoisotopic Mass: 218.03441044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99